Cas no 7509-12-8 (4-Hydroxyquinoline-3-carboxaldehyde)

4-Hydroxyquinoline-3-carboxaldehyde is a versatile heterocyclic compound featuring both hydroxy and aldehyde functional groups on a quinoline scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The aldehyde group enables facile derivatization through condensation or nucleophilic addition reactions, while the hydroxyquinoline moiety offers chelating properties for metal ion binding. This compound is often employed in the development of fluorescent probes, ligands, and bioactive molecules due to its tunable reactivity and stability. High purity grades ensure consistent performance in research and industrial applications.
4-Hydroxyquinoline-3-carboxaldehyde structure
7509-12-8 structure
Product Name:4-Hydroxyquinoline-3-carboxaldehyde
CAS No:7509-12-8
MF:C10H7NO2
MW:173.168082475662
CID:577453
PubChem ID:348137
Update Time:2025-10-29

4-Hydroxyquinoline-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxyquinoline-3-carbaldehyde
    • 3-Quinolinecarboxaldehyde,4-hydroxy-
    • 4-Hydroxyquinoline-3-carboxaldehyde
    • 1,4-dihydro-4-oxoquinoline-3-carbaldehyde
    • 3-formyl-4(1H)-quinolone
    • 3-Quinolinecarboxaldehyde,4-hydroxy
    • 4-Hydroxy-Quinoline-3-Carbaldehyde
    • 4-quinolon-3-carbaldehyde
    • 4-quinolone-3-carbaldehyde
    • F88135
    • Q27144917
    • 7509-12-8
    • 4-oxo-1H-quinoline-3-carbaldehyde
    • NSC-407252
    • J-515534
    • FT-0648312
    • SB67780
    • CHEBI:74805
    • CTRCOIVJCBPCPX-UHFFFAOYSA-N
    • 4-quinolone-3-carboxaldehyde
    • DTXSID90324621
    • MFCD09743996
    • NSC407252
    • AKOS006331878
    • LP-0073
    • SCHEMBL9810694
    • 1,4-dihydro-4-oxo-3-quinolinecarboxaldehyde
    • 83342-70-5
    • DB-132406
    • 4-oxo-1,4-dihydroquinoline-3-carbaldehyde
    • Inchi： 1S/C10H7NO2/c12-6-7-5-11-9-4-2-1-3-8(9)10(7)13/h1-6H,(H,11,13)
    • InChI Key： CTRCOIVJCBPCPX-UHFFFAOYSA-N
    • SMILES： O=C1C(C=O)=CNC2C=CC=CC=21

Computed Properties

  • Exact Mass: 173.04800
  • Monoisotopic Mass: 173.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.367g/cm3
  • Boiling Point: 324.8ºC at 760mmHg
  • Flash Point: 150ºC
  • Refractive Index: 1.684
  • PSA: 50.19000
  • LogP: 1.75290

4-Hydroxyquinoline-3-carboxaldehyde Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Hydroxyquinoline-3-carboxaldehyde Pricemore >>

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